1. Home
  2. Product
  3. Main Products
  4. 17-hydroxy-4-aza-A-nor-5-androsten-3-one (4-N,N-bis(2-chloroethylamino)phenyl)butyrate
17-hydroxy-4-aza-A-nor-5-androsten-3-one (4-N,N-bis(2-chloroethylamino)phenyl)butyrate 17-hydroxy-4-aza-A-nor-5-androsten-3-one (4-N,N-bis(2-chloroethylamino)phenyl)butyrate
Brand Name: Vulcanchem
CAS No.: 107534-94-1
VCID: VC0217829
InChI: InChI=1S/C32H44Cl2N2O3/c1-31-17-15-29(37)35-27(31)12-10-24-25-11-13-28(32(25,2)16-14-26(24)31)39-30(38)5-3-4-22-6-8-23(9-7-22)36(20-18-33)21-19-34/h6-9,12,24-26,28H,3-5,10-11,13-21H2,1-2H3,(H,35,37)
SMILES: CC12CCC3C(C1CCC2OC(=O)CCCC4=CC=C(C=C4)N(CCCl)CCCl)CC=C5C3(CCC(=O)N5)C
Molecular Formula: C32H44Cl2N2O3
Molecular Weight: 575.6 g/mol

17-hydroxy-4-aza-A-nor-5-androsten-3-one (4-N,N-bis(2-chloroethylamino)phenyl)butyrate

CAS No.: 107534-94-1

Main Products

VCID: VC0217829

Molecular Formula: C32H44Cl2N2O3

Molecular Weight: 575.6 g/mol

17-hydroxy-4-aza-A-nor-5-androsten-3-one (4-N,N-bis(2-chloroethylamino)phenyl)butyrate - 107534-94-1

CAS No. 107534-94-1
Product Name 17-hydroxy-4-aza-A-nor-5-androsten-3-one (4-N,N-bis(2-chloroethylamino)phenyl)butyrate
Molecular Formula C32H44Cl2N2O3
Molecular Weight 575.6 g/mol
IUPAC Name (9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,6,8,9,9b,10,11-dodecahydroindeno[5,4-f]quinolin-1-yl) 4-[4-[bis(2-chloroethyl)amino]phenyl]butanoate
Standard InChI InChI=1S/C32H44Cl2N2O3/c1-31-17-15-29(37)35-27(31)12-10-24-25-11-13-28(32(25,2)16-14-26(24)31)39-30(38)5-3-4-22-6-8-23(9-7-22)36(20-18-33)21-19-34/h6-9,12,24-26,28H,3-5,10-11,13-21H2,1-2H3,(H,35,37)
Standard InChIKey ZWUCNQLCSQYDDQ-UHFFFAOYSA-N
SMILES CC12CCC3C(C1CCC2OC(=O)CCCC4=CC=C(C=C4)N(CCCl)CCCl)CC=C5C3(CCC(=O)N5)C
Canonical SMILES CC12CCC3C(C1CCC2OC(=O)CCCC4=CC=C(C=C4)N(CCCl)CCCl)CC=C5C3(CCC(=O)N5)C
Synonyms 17-hydroxy-4-aza-A-nor-5-androsten-3-one (4-N,N-bis(2-chloroethylamino)phenyl)butyrate
HANA-chlorambucil
PubChem Compound 60192
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19